Cas no 2095109-52-5 (Propanoicacid,3,3'-[(1-methylethylidene)bis(thio)]bis-,1,1'-bis(2,5-dioxo-1-pyrrolidinyl)ester)

• Product Name: Propanoicacid,3,3'-[(1-methylethylidene)bis(thio)]bis-,1,1'-bis(2,5-dioxo-1-pyrrolidinyl)ester
• CAS No: 2095109-52-5
• MF: C₁₇H₂₂N₂O₈S₂
• MW: 446.495182514191
• CID: 5977867
• PubChem ID: 168436528
• Update Time: 2025-07-15

Propanoicacid,3,3'-[(1-methylethylidene)bis(thio)]bis-,1,1'-bis(2,5-dioxo-1-pyrrolidinyl)ester Chemical and Physical Properties

Names and Identifiers

• Propanoicacid,3,3'-[(1-methylethylidene)bis(thio)]bis-,1,1'-bis(2,5-dioxo-1-pyrrolidinyl)ester
• bis(2,5-dioxopyrrolidin-1-yl) 3,3'-(propane-2,2-diylbis(sulfanediyl))dipropanoate
• Bis(2,5-dioxopyrrolidin-1-yl) 3,3'-(propane-2,2-diylbis(sulfanediyl))dipropionate
• 2095109-52-5

• Inchi： 1S/C17H22N2O8S2/c1-17(2,28-9-7-15(24)26-18-11(20)3-4-12(18)21)29-10-8-16(25)27-19-13(22)5-6-14(19)23/h3-10H2,1-2H3
• InChI Key： VMBZQFUOGIVTIY-UHFFFAOYSA-N
• SMILES： C(SCCC(ON1C(=O)CCC1=O)=O)(SCCC(ON1C(=O)CCC1=O)=O)(C)C

Computed Properties

• Exact Mass: 446.08175801g/mol
• Monoisotopic Mass: 446.08175801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 178Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 592.3±60.0 °C(Predicted)

Additional information on Propanoicacid,3,3'-[(1-methylethylidene)bis(thio)]bis-,1,1'-bis(2,5-dioxo-1-pyrrolidinyl)ester

Propanoic Acid, 3,3'-[(1-Methylethylidene)Bis(Thio)]Bis-, 1,1'-Bis(2,5-Dioxo-1-Pyrrolidinyl)Ester

The compound with CAS No. 2095109-52-5, commonly referred to as Propanoic acid, 3,3'-[(1-methylethylidene)bis(thio)]bis-, 1,1'-bis(2,5-dioxo-1-pyrrolidinyl)ester, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its complex structure, which includes a propanoic acid backbone and bis(thio) linkages. The presence of the 1-methylethylidene group adds to its structural complexity and functional versatility.

Recent studies have highlighted the potential of this compound in the field of materials science. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which has implications for the development of advanced coatings and sensors. The bis(thio) functionality in the molecule plays a crucial role in these applications by facilitating strong sulfur-based interactions with surfaces.

In addition to its materials science applications, this compound has shown promise in pharmaceutical research. Its pyrrolidinyl groups are known to exhibit bioactive properties, making it a candidate for drug delivery systems. Recent findings suggest that the compound can serve as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability.

The synthesis of Propanoic acid, 3,3'-[(1-methylethylidene)bis(thio)]bis-, 1,1'-bis(2,5-dioxo-1-pyrrolidinyl)ester involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the thioether linkages and the subsequent esterification with pyrrolidine derivatives. The use of high-yield catalysts has been reported to improve the overall efficiency of the synthesis process.

From an environmental standpoint, this compound has been evaluated for its biodegradability. Studies indicate that under specific conditions, it can undergo microbial degradation without releasing harmful byproducts. This makes it a more sustainable option compared to traditional organic compounds used in similar applications.

Looking ahead, the integration of this compound into green chemistry practices is expected to grow. Its ability to function as a versatile building block in organic synthesis opens up new avenues for creating eco-friendly materials and pharmaceuticals. Researchers are also exploring its potential in nanotechnology applications, particularly in the development of nanocomposites with enhanced mechanical properties.

In conclusion, Propanoic acid, 3,3'-[(1-methylethylidene)bis(thio)]bis-, 1,1'-bis(2,5-dioxo-1-pyrrolidinyl)ester (CAS No. 2095109-52-5) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development.